Cas no 14738-96-6 (1,3-dioxole, 4-methyl-)

• Product Name: 1,3-dioxole, 4-methyl-
• CAS No: 14738-96-6
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 866453
• PubChem ID: 518996
• Update Time: 2025-04-19

1,3-dioxole, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxole, 4-methyl-
• 4-methyl-1,3-dioxole

• Inchi： 1S/C4H6O2/c1-4-2-5-3-6-4/h2H,3H2,1H3
• InChI Key： OHGDYNKEHUBFCC-UHFFFAOYSA-N
• SMILES： O1COC=C1C

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxoles 1,3-dioxoles